Cas no 663904-55-0 ((2R)-2-2-(trifluoromethyl)phenyloxirane)

• Product name: (2R)-2-2-(trifluoromethyl)phenyloxirane
• CAS No: 663904-55-0
• MF: C₉H₇OF₃
• MW: 188.146
• MDL: MFCD25993994
• CID: 3477359
• PubChem ID: 30110760

(2R)-2-2-(trifluoromethyl)phenyloxirane Chemical and Physical Properties

Names and Identifiers

• OXIRANE, [2-(TRIFLUOROMETHYL)PHENYL]-, (2R)-
• Oxirane, 2-[2-(trifluoromethyl)phenyl]-, (2R)-
• (2R)-2-2-(trifluoromethyl)phenyloxirane
• (2R)-2-[2-(trifluoromethyl)phenyl]oxirane
• (R)-2-(2-(Trifluoromethyl)phenyl)oxirane
• 663904-55-0
• EN300-1936460
• AKOS021449586

• MDL： MFCD25993994
• Inchi： InChI=1S/C9H7F3O/c10-9(11,12)7-4-2-1-3-6(7)8-5-13-8/h1-4,8H,5H2/t8-/m0/s1
• InChI Key： OHLNNWAJIJAXDX-QMMMGPOBSA-N

Computed Properties

• Exact Mass: 188.04489933Da
• Monoisotopic Mass: 188.04489933Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 12.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes